Cas no 1039972-12-7 (3-amino-N-(5-bromopyridin-2-yl)benzamide)
3-amino-N-(5-bromopyridin-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-(5-bromopyridin-2-yl)benzamide
- 3-Amino-N-(5-bromo-pyridin-2-yl)-benzamide
- Z1262254370
-
- Inchi: 1S/C12H10BrN3O/c13-9-4-5-11(15-7-9)16-12(17)8-2-1-3-10(14)6-8/h1-7H,14H2,(H,15,16,17)
- InChI Key: WMPVJUVITZVYGW-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)NC(C1C=CC=C(C=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2
- Topological Polar Surface Area: 68
3-amino-N-(5-bromopyridin-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A631463-25mg |
3-Amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A631463-50mg |
3-Amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A631463-250mg |
3-Amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 250mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-62066-0.05g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-62066-0.1g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-62066-0.25g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-62066-0.5g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-62066-1.0g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-62066-2.5g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-62066-5.0g |
3-amino-N-(5-bromopyridin-2-yl)benzamide |
1039972-12-7 | 95.0% | 5.0g |
$743.0 | 2025-03-21 |
3-amino-N-(5-bromopyridin-2-yl)benzamide Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-amino-N-(5-bromopyridin-2-yl)benzamide
Comprehensive Overview of 3-amino-N-(5-bromopyridin-2-yl)benzamide (CAS No. 1039972-12-7)
3-amino-N-(5-bromopyridin-2-yl)benzamide, with the CAS registry number 1039972-12-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and bromopyridinyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for heterocyclic compounds like 3-amino-N-(5-bromopyridin-2-yl)benzamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate biological pathways, making it a hotspot for cancer therapy and neurodegenerative disease studies. Its unique structure allows for selective binding to target proteins, a feature highly sought after in precision medicine.
The synthesis of 3-amino-N-(5-bromopyridin-2-yl)benzamide typically involves multi-step organic reactions, including amide coupling and halogenation. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound's stability under ambient conditions further enhances its utility in high-throughput screening and combinatorial chemistry.
From an industrial perspective, 3-amino-N-(5-bromopyridin-2-yl)benzamide is often utilized as a building block for designing small-molecule drugs. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, enables the creation of diverse molecular libraries. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds are assembled to optimize bioactivity.
Environmental and safety considerations are also critical when handling 3-amino-N-(5-bromopyridin-2-yl)benzamide. While it is not classified as hazardous, proper laboratory practices should be followed to minimize exposure. The compound's biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives, resonating with the global push for eco-friendly synthesis.
In the context of AI-driven drug discovery, 3-amino-N-(5-bromopyridin-2-yl)benzamide has been featured in computational studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Machine learning models highlight its favorable lipophilicity and blood-brain barrier permeability, suggesting potential applications in CNS drug development. These insights are invaluable for reducing attrition rates in clinical trials.
Market analysts note that the global demand for pharmaceutical intermediates like 3-amino-N-(5-bromopyridin-2-yl)benzamide is projected to grow at a CAGR of 6-8% over the next decade. This trend is driven by the expansion of contract research organizations (CROs) and the increasing outsourcing of custom synthesis services. Companies specializing in fine chemicals are actively stockpiling such compounds to meet the needs of biotech startups and academic institutions.
For researchers seeking reliable sources of 3-amino-N-(5-bromopyridin-2-yl)benzamide, it is essential to verify suppliers' certifications and analytical data. Reputable vendors provide COA (Certificate of Analysis) and MSDS (Material Safety Data Sheet) to ensure compliance with regulatory standards. Additionally, collaborative platforms like SciFinder and Reaxys offer extensive literature on its synthetic routes and applications.
In summary, 3-amino-N-(5-bromopyridin-2-yl)benzamide (CAS No. 1039972-12-7) exemplifies the intersection of chemical innovation and therapeutic potential. Its multifaceted uses in drug discovery, material science, and computational chemistry underscore its importance in modern research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing personalized medicine and sustainable chemistry.
1039972-12-7 (3-amino-N-(5-bromopyridin-2-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)